Cas no 58142-10-2 (2-Oxo-1(10),11(13)-eremophiladien-12-oic acid)

• Product Name: 2-Oxo-1(10),11(13)-eremophiladien-12-oic acid
• CAS No: 58142-10-2
• Molecular Formula: C₁₅H₂₀O₃
• Molecular Weight: 248.317
• CID: 2002323
• PubChem ID: 14527134

2-Oxo-1(10),11(13)-eremophiladien-12-oic acid Properties

Names and Identifiers

• 2-Oxo-1(10),11(13)-eremophiladien-12-oic acid
• tessaric acid
• (2R)-1,2,3,4,6,7,8,8a-Octahydro-8α,8aα-dimethyl-α-methylene-6-oxo-2-naphthaleneacetic acid
• FS-8286
• 2-[(2R,8S,8aR)-8,8a-dimethyl-6-oxo-1,2,3,4,7,8-hexahydronaphthalen-2-yl]prop-2-enoic acid
• 58142-10-2
• CHEMBL187784
• AKOS040763524
• [2R-(2alpha,8alpha,8aalpha)]-1,2,3,4,6,7,8,8a-Octahydro-8,8a-dimethyl-a-methylene-6-oxo-2-naphthaleneacetic acid
• (2R)-1,2,3,4,6,7,8,8a-Octahydro-8alpha,8aalpha-dimethyl-alpha-methylene-6-oxo-2-naphthaleneacetic acid
• 2-((2R,8S,8aR)-8,8a-dimethyl-6-oxo-1,2,3,4,7,8-hexahydronaphthalen-2-yl)prop-2-enoic acid
• TESSARIC ACID

• InChIKey： GAWKUNMREBFQOL-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H20O3/c1-9-6-13(16)7-12-5-4-11(8-15(9,12)3)10(2)14(17)18/h7,9,11H,2,4-6,8H2,1,3H3,(H,17,18)
• SMILES： CC1CC(=O)C=C2CCC(CC12C)C(=C)C(O)=O |t:5|

Computed Properties

• Exact Mass: 248.14124450g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 248.14124450g/mol
• Heavy Atom Count: 18
• Complexity: 447
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.299
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids